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Compound of Interest

Compound Name: SR3335

Cat. No.: B1682619

SR3335 Technical Support Center

Welcome to the technical support center for SR3335 (also known as ML-176). This resource is
designed to assist researchers, scientists, and drug development professionals in addressing
common challenges encountered during experiments, with a specific focus on solubility issues.

Frequently Asked Questions (FAQs)

Q1: What is SR3335 and what is its primary mechanism of action? SR3335 is a selective
synthetic inverse agonist of the Retinoic acid receptor-related Orphan Receptor a (RORa).[1][2]
[3] It functions by directly binding to the RORa ligand-binding domain (LBD) with a Ki of 220
nM, which inhibits the receptor's constitutive transactivation activity.[1][3][4] This action
suppresses the expression of RORa target genes, such as Glucose-6-Phosphatase (G6Pase)
and Phosphoenolpyruvate Carboxykinase (PEPCK), which are key enzymes in hepatic
gluconeogenesis.[4][5][6][7][8]

Q2: What are the best solvents for dissolving SR3335? SR3335 is a crystalline solid that is
practically insoluble in water but soluble in several organic solvents.[1][3][9] The most common
solvents are Dimethyl Sulfoxide (DMSOQO), Ethanol, and Dimethylformamide (DMF).[1][9] It is
important to use newly opened or anhydrous DMSO, as hygroscopic (moisture-absorbing)
DMSO can significantly reduce the solubility of the compound.[3][4]

Q3: Why is my SR3335 precipitating when | add it to my cell culture medium? This is a
common issue known as "solvent-shift" precipitation. SR3335 is highly soluble in a
concentrated organic solvent stock (like DMSQO) but is sparingly soluble in aqueous solutions
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like cell culture media or PBS.[9] When the concentrated stock is rapidly diluted into the
agueous medium, the local concentration of SR3335 momentarily exceeds its solubility limit in
the new, predominantly aqueous environment, causing it to "crash out" of solution and form a
precipitate.

Q4: How should | prepare a stock solution of SR3335? To prepare a stock solution, dissolve
SR3335 powder in an organic solvent of choice, such as DMSO or ethanol.[9] The process
should be done under sterile conditions, and the solvent should be purged with an inert gas.[9]
For example, a 10 mM stock solution in DMSO is commonly prepared for in vitro assays.
Gentle warming and/or sonication can be used to aid dissolution if precipitation occurs during
preparation.[4]

Q5: What are the recommended storage conditions for SR3335 solutions?
o Powder: Store at -20°C for up to 3 years or at 4°C for up to 2 years.[4][10]

 In Solvent: For long-term storage, aliquot the stock solution into single-use vials to avoid
repeated freeze-thaw cycles and store at -80°C for up to 6 months.[3][4][10] For short-term
storage, -20°C is suitable for up to 1 month.[3][4][10] Aqueous solutions are not
recommended for storage for more than one day.[9]

Q6: How do | prepare SR3335 for in vivo animal studies? For in vivo administration, SR3335 is
typically prepared in a vehicle formulation. It is crucial to add each solvent component
sequentially and ensure the compound is fully dissolved at each step. Several formulations
have been successfully used.[4][10] For example, a common vehicle for intraperitoneal (i.p.)
injection consists of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[4][10]

Data Presentation
Table 1: Solubility of SR3335 in Common Solvents
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Molar Equivalent

Solvent Solubility (mg/mL) Source
(mM)

DMSO =100 mg/mL =>246.71 mM [4][10]
DMSO 88.8 mg/mL 219.08 mM [2]
DMSO 81 mg/mL 199.83 mM [3]
DMSO 16 mg/mL 39.47 mM [1][9]
DMSO 2 mg/mL 493 mM
Ethanol 87.4 mg/mL 215.62 mM [2]
Ethanol 81 mg/mL 199.83 mM [3]
Ethanol 33 mg/mL 81.41 mM [1][9]
Dimethylformamide

20 mg/mL 49.34 mM [1][9]
(DMF)
Ethanol:PBS (pH 7.2)

0.5 mg/mL 1.23 mM [1109]

(1:1)

Note: Solubility values
can vary between
suppliers. It is
recommended to
perform a small-scale

test.

Table 2: Example Formulations for In Vivo
Administration
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Solvent ] .
Protocol . Achieved Solubility Source
Composition (v/v)
10% DMSO, 40%
> 2.5 mg/mL (6.17
1 PEG300, 5% Tween- M) [4][10]
m
80, 45% Saline
10% DMSO, 90%
) > 2.5 mg/mL (6.17
2 (20% SBE-B-CD in [4][10]
: mM)
Saline)
10% DMSO, 90% >2.5 mg/mL (6.17
3 : [4][10]
Corn Oil mM)
10 mg/mL (24.67 mM)
50% PEG300, 50% o
4 (Ultrasonication [10]

Saline

needed)

Table 3: Quick Reference for Preparing Stock Solutions

in DMSO (MW: 405.34 g/mol )

Desired
Concentration

Volume of DMSO
for 1 mg SR3335

Volume of DMSO
for 5 mg SR3335

Volume of DMSO
for 10 mg SR3335

1mM 2.4671 mL 12.3353 mL 24.6706 mL
5 mM 0.4934 mL 2.4671 mL 4.9341 mL
10 mM 0.2467 mL 1.2335 mL 2.4671 mL
50 mM 0.0493 mL 0.2467 mL 0.4934 mL

Data derived from
manufacturer's

information.[4]

Troubleshooting Guides

Issue: Immediate Precipitation in Aqueous Media
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If you observe a precipitate forming immediately after adding your concentrated SR3335 stock
solution to cell culture media or buffer, follow these steps.

Precipitation observed
immediately upon dilution

;

Is the final concentration
too high?

Lower the final working
concentration of SR3335.

Was the stock added
too quickly?

Yes

Modify dilution technique:
1. Pre-warm aqueous medium to 37°C.
2. Add stock solution dropwise while gently vortexing/swirling.
3. Create an intermediate dilution in pure solvent first.

No

Y \

Is the final DMSO/solvent
concentration >0.5%7?

Consider brief sonication
— of the final solution to
redissolve precipitate.

High solvent concentration can be toxic.
Reduce stock concentration to lower the
final % in media.

Solution is clear
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Click to download full resolution via product page
Caption: Troubleshooting flowchart for immediate precipitation of SR3335.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

Materials:

e SR3335 powder (MW: 405.34 g/mol )
e Anhydrous, sterile DMSO

 Sterile microcentrifuge tubes or vials

Procedure:

Calculate the mass of SR3335 needed. For 1 mL of a 10 mM stock, weigh out 4.05 mg of
SR3335.

» Under sterile conditions (e.g., in a laminar flow hood), add the weighed powder to a sterile
vial.

e Add the calculated volume of anhydrous DMSO to the vial.

» Cap the vial tightly and vortex thoroughly until the powder is completely dissolved. If needed,
gentle warming (to 37°C) or brief sonication can be applied to facilitate dissolution.[4]

» Visually inspect the solution to ensure it is clear and free of particulates.

Aliquot into single-use volumes and store appropriately (-80°C for long-term).

Protocol 2: Preparation of a Working Solution for In Vitro
Assays
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This protocol describes the preparation of a final 5 uM working solution in cell culture medium
with a final DMSO concentration of 0.1%.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Step 1: Prepare Master Stock

Weigh SR3335 powder.
Dissolve in anhydrous DMSO to create
a 10 mM Master Stock Solution.

Step 2: Prepare Intermediate Dilution

Dilute the 10 mM Master Stock 1:20
in cell culture medium to create a
500 pM Intermediate Solution (DMSO: 0.5%).

Step 3: Prepare Fin;l Working Solution
Pre-warm the target volume of cell
culture medium to 37°C in your culture vessel.

'

Add the 500 pM Intermediate Solution at a 1:100
ratio to the pre-warmed medium while gently swirling.
(e.g., 10 pL into 990 uL of medium)

- J

Result

Final Concentration:

5 UM SR3335
0.1% DMSO
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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